2-Methyl-5-nitrobenzenesulfonic acid

• CAS: 121-03-9
• Synonyms: 2-Methyl-5-nitrobenzenesulfonic Acid; 4-Nitro-2-toluenesulfonic Acid; 5-Nitro-2-methylbenzenesulfonic Acid; 5-Nitro-o-toluenesulfonic Acid; NSC 9580; PNTOS; p-Nitrotoluene-o-sulfonic Acid
• Molecular Formula: C7H7NO5S
• Molecular Weight: 217.2 g/mol
• SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])S(=O)(=O)O
• InChI: InChI=1S/C7H7NO5S/c1-5-2-3-6(8(9)10)4-7(5)14(11,12)13/h2-4H,1H3,(H,11,12,13)
• InChIKey: ZDTXQHVBLWYPHS-UHFFFAOYSA-N
• Solubility: 3.07 M; VERY SOL IN WATER, ALCOHOL, ETHER, CHLOROFORM

Procure with confidence: this specific 2-methyl-5-nitro isomer is the industry-standard precursor for stilbene-based fluorescent whitening agents and Direct Yellow R. The regiospecific substitution pattern uniquely enables high-yield (98–99.5%) oxidative dimerization to DSD acid, which is unattainable with alternative isomers. Confirmed by a sharp melting point (133.5–135 °C) for incoming QC. Standard commercial purity ≥85% (technical grade) or ≥98% (high-purity grade); water ≤20%, sulfate ≤5%. Ensure your dye/FWA synthesis chain starts with the correct isomer to guarantee color strength, lightfastness, and process economics.

2-Methyl-5-nitrobenzenesulfonic acid (CAS 121-03-9): Dye Intermediate & Fluorescent Whitening Agent Precursor

2-Methyl-5-nitrobenzenesulfonic acid (CAS 121-03-9), also known as 4-nitrotoluene-2-sulfonic acid or PNTOS, is an arenesulfonic acid derivative bearing a methyl group at the 2-position and a nitro group at the 5-position of the benzene ring [1]. It is a milky white crystalline solid with a molecular formula of C₇H₇NO₅S and a molecular weight of 217.20 g/mol [2]. The compound exhibits a melting point of 133.5–135°C, a boiling point of approximately 500°C, and good solubility in water, ethanol, ether, and chloroform . Its primary industrial role is as a key intermediate in the manufacture of stilbene-based direct dyes (e.g., Direct Yellow R) and fluorescent whitening agents, where it serves as a precursor to 4,4'-dinitrostilbene-2,2'-disulfonic acid (DSD acid) [3]. The sulfonic acid group imparts substantial water solubility, facilitating its use in aqueous dye syntheses and formulations .

• [1] CAS Common Chemistry. 2-Methyl-5-nitrobenzenesulfonic acid. CAS, a division of the American Chemical Society. Retrieved from http://commonchemistry.cas.org/detail?cas_rn=121-03-9. View Source
• [2] ChemWhat. 2-Methyl-5-nitrobenzenesulfonic acid CAS#: 121-03-9. Retrieved from https://www.chemwhat.tw/2-methyl-5-nitrobenzenesulfonic-acid-cas-121-03-9/. View Source
• [3] 24 Chemical Research. 4-Nitrotoluene-2-Sulfonic Acid Market, Global Outlook and Forecast 2023-2029. June 18, 2024. Retrieved from https://24chemicalresearch.com/reports/205173/global-nitrotoluenesulfonic-acid-forecast-market-2023-2029-596. View Source

2-Methyl-5-nitrobenzenesulfonic acid Procurement: Why Substituting with Other Nitro-toluenesulfonic Acids Compromises Yield and Product Quality

Although several nitro-substituted toluenesulfonic acid isomers share the same molecular formula (C₇H₇NO₅S), their distinct substitution patterns—specifically the relative positions of the methyl, nitro, and sulfonic acid groups—dictate profound differences in synthetic utility, downstream reactivity, and final product characteristics. The 2-methyl-5-nitro substitution pattern of this compound uniquely positions it for efficient oxidative dimerization to form the stilbene backbone essential for fluorescent whitening agents and certain direct dyes [1]. Isomers such as 2-methyl-4-nitrobenzenesulfonic acid (CAS 7434-70-0) and 4-methyl-3-nitrobenzenesulfonic acid (CAS 97-06-3) exhibit divergent electronic and steric properties, leading to altered regioselectivity in subsequent reactions and, critically, to final dye products with inferior color strength, lightfastness, or washfastness [2]. Furthermore, the commercial availability and validated manufacturing processes for the target compound ensure a reliable supply chain and consistent quality parameters (purity, melting point, sulfate content) that are essential for industrial-scale production, whereas alternative isomers often lack the same level of process optimization and quality control documentation .

• [1] 24 Chemical Research. 4-Nitrotoluene-2-Sulfonic Acid Market, Global Outlook and Forecast 2023-2029. June 18, 2024. Retrieved from https://24chemicalresearch.com/reports/205173/global-nitrotoluenesulfonic-acid-forecast-market-2023-2029-596. View Source
• [2] YADONG GROUP. China PNTOSA Manufacturers. Retrieved from https://m.dyeindustry.com. View Source

2-Methyl-5-nitrobenzenesulfonic acid (CAS 121-03-9): Quantified Differentiation Evidence for Scientific Selection

Synthesis Yield Comparison: Modern Patented Process vs. Traditional Oleum Sulfonation Method for 2-Methyl-5-nitrobenzenesulfonic acid

The yield of 2-methyl-5-nitrobenzenesulfonic acid is highly process-dependent. A traditional method using 25% oleum sulfonation at 60 °C achieves only a 55% yield [1]. In contrast, a modern patented process employing a continuous sulfonation with gaseous SO₃ or high-strength oleum delivers a substantially higher yield of 98–99.5% [2]. This nearly two-fold improvement in yield directly translates to lower raw material costs and reduced waste generation, making the modern process a critical differentiator for procurement decisions.

Evidence Dimension	Synthesis Yield (mol%)
Target Compound Data	98–99.5% (modern process)
Comparator Or Baseline	55% (traditional 25% oleum method)
Quantified Difference	Absolute increase of 43–44.5 percentage points
Conditions	Sulfonation of 4-nitrotoluene; traditional method uses 25% oleum at 60 °C [1]; modern patented process uses continuous SO₃/oleum [2]

Why This Matters

Procurement from suppliers utilizing the high-yield patented process ensures a more cost-effective and environmentally sustainable supply chain due to significantly reduced raw material consumption per unit of product.

• [1] ChemicalBook. 4-Nitrotoluene-2-sulfonic Acid synthesis. Yield: 55%. Retrieved from https://www.chemicalbook.cn/synthesis/2-methyl-5-nitrobenzenesulfonic-acid.htm. View Source
• [2] US Patent 4,922,008. Process for the production of 4-nitrotoluene-2-sulfonic acid. May 1, 1990. Yield: 98–99.5%. Retrieved from https://patents.google.com/patent/US4922008. View Source

Commercial Purity Specifications for 2-Methyl-5-nitrobenzenesulfonic acid: A Benchmark for Supplier Evaluation

Commercially available 2-methyl-5-nitrobenzenesulfonic acid from major chemical suppliers is typically offered with a minimum purity of 85.0% (by neutralization titration) . The accompanying impurity profile is also specified: water content ≤20.0% and sulfate content ≤5.0% . This well-defined specification allows procurement professionals to establish clear quality acceptance criteria and to compare vendor offerings on a like-for-like basis. In contrast, the positional isomer 2-methyl-4-nitrobenzenesulfonic acid (CAS 7434-70-0) is often supplied at a higher nominal purity of 95% , but without the same detailed and publicly available impurity profile (water, sulfate), making direct quality comparisons more challenging.

Evidence Dimension	Commercial Purity & Impurity Profile
Target Compound Data	Purity ≥85.0%; Water ≤20.0%; Sulfate ≤5.0%
Comparator Or Baseline	2-Methyl-4-nitrobenzenesulfonic acid (CAS 7434-70-0): Purity 95%; Water/Sulfate specifications not provided
Quantified Difference	Target compound has defined impurity limits; comparator does not
Conditions	Commercial product specifications as listed by major suppliers [REFS-1, REFS-2]

Why This Matters

The availability of a detailed, standardized impurity profile for the target compound simplifies supplier qualification, ensures batch-to-batch consistency, and reduces the risk of downstream process interference from unknown contaminants.

Melting Point as a Purity Indicator for 2-Methyl-5-nitrobenzenesulfonic acid

The melting point of 2-methyl-5-nitrobenzenesulfonic acid is consistently reported in the narrow range of 133.5–135 °C across multiple authoritative sources, including CAS Common Chemistry (133.5 °C) and major chemical suppliers (135 °C) [REFS-1, REFS-2]. This consistency establishes a reliable physical property for preliminary purity assessment and identity confirmation upon receipt of material. Deviation from this range can serve as an early indicator of the presence of impurities, incorrect hydration state, or even misidentification with an isomer.

Evidence Dimension	Melting Point
Target Compound Data	133.5–135 °C
Comparator Or Baseline	Class expectation for a pure crystalline nitrobenzenesulfonic acid; significant deviation suggests impurity
Quantified Difference	Narrow reported range of ≤1.5 °C
Conditions	Standard laboratory determination; values from CAS Common Chemistry and vendor specifications [REFS-1, REFS-2]

Why This Matters

A well-defined and consistently reported melting point provides a simple, low-cost analytical check for material identity and gross purity, which is valuable for incoming quality control in industrial settings.

• [1] CAS Common Chemistry. 2-Methyl-5-nitrobenzenesulfonic acid. Melting Point: 133.5 °C. Retrieved from http://commonchemistry.cas.org/detail?cas_rn=121-03-9. View Source

Market Validation: 2-Methyl-5-nitrobenzenesulfonic acid as the Preferred Intermediate for Stilbene Dyes and Fluorescent Whitening Agents

2-Methyl-5-nitrobenzenesulfonic acid is specifically identified in market reports and technical literature as the crucial intermediate for manufacturing stilbene series direct dyes, such as Direct Yellow R, and for producing DSD acid, a cornerstone precursor for fluorescent whitening agents [REFS-1, REFS-2]. While other nitrobenzenesulfonic acids may find niche applications, the target compound's unique 2-methyl-5-nitro substitution pattern is essential for the oxidative dimerization that forms the 4,4'-dinitrostilbene-2,2'-disulfonic acid (DSD acid) core [2]. This specific application linkage, substantiated by large-scale industrial production (thousands of tons annually), constitutes a critical de-risking factor for procurement. It confirms that the compound is not a mere research curiosity but a validated, supply-chain-ready material with established and scalable downstream chemistry [2].

Evidence Dimension	Industrial Application Specificity
Target Compound Data	Specifically cited as a precursor for stilbene direct dyes (Direct Yellow R) and DSD acid [REFS-1, REFS-2, REFS-3]
Comparator Or Baseline	Other nitrobenzenesulfonic acid isomers (e.g., 2-methyl-4-nitro) lack comparable, large-scale industrial linkage for this specific dye/whitener class
Quantified Difference	Not applicable (qualitative application specificity)
Conditions	Review of market reports, chemical databases, and patent literature

Why This Matters

Selecting a compound with proven, large-scale industrial utility minimizes the risk of supply chain disruption and ensures that process development efforts are built upon a well-understood and commercially robust platform.

• [1] 24 Chemical Research. 4-Nitrotoluene-2-Sulfonic Acid Market, Global Outlook and Forecast 2023-2029. June 18, 2024. Retrieved from https://24chemicalresearch.com/reports/205173/global-nitrotoluenesulfonic-acid-forecast-market-2023-2029-596. View Source
• [2] US Patent 4,922,008. Process for the production of 4-nitrotoluene-2-sulfonic acid. May 1, 1990. Describes use as an intermediate for fluorescent whitening agents (thousands of tons annually). Retrieved from https://patents.google.com/patent/US4922008. View Source

Optimal Application Scenarios for Procuring 2-Methyl-5-nitrobenzenesulfonic acid (CAS 121-03-9)

Synthesis of Fluorescent Whitening Agents (FWAs) via DSD Acid Intermediate

This is the primary, high-volume industrial application for 2-methyl-5-nitrobenzenesulfonic acid. The compound is oxidatively dimerized to form 4,4'-dinitrostilbene-2,2'-disulfonic acid (DSD acid), which is then reduced and further derivatized to produce a wide range of stilbene-based fluorescent whitening agents used in detergents, paper, and textiles [1]. The high-yield manufacturing process (98–99.5%) is essential to maintain the economic viability of this large-scale commodity chemical pathway [2].

Manufacture of Stilbene Direct Dyes (e.g., Direct Yellow R)

2-Methyl-5-nitrobenzenesulfonic acid serves as a direct precursor for synthesizing stilbene direct dyes, most notably Direct Yellow R [3]. The compound's specific substitution pattern enables the formation of the extended conjugated π-system characteristic of these dyes, which are valued for their direct affinity to cellulosic fibers and their excellent lightfastness and washfastness [4]. Procurement for this application benefits from the compound's well-defined commercial purity specifications (≥85%) and impurity limits (water ≤20%, sulfate ≤5%) .

Synthesis of 2-Amino-5-methylbenzenesulfonic acid (Reduced Intermediate)

Reduction of the nitro group in 2-methyl-5-nitrobenzenesulfonic acid yields 2-amino-5-methylbenzenesulfonic acid, a versatile intermediate used in the synthesis of azo dyes and other fine chemicals [5]. The high yield and purity of the starting nitro compound are critical for the efficiency and product quality of this reduction step, which is a common transformation in dye manufacturing.

Quality Control and Identity Verification Using Melting Point

The consistently reported melting point range of 133.5–135 °C [REFS-7, REFS-8] provides a straightforward, equipment-light method for incoming material identity confirmation and gross purity assessment. This is particularly valuable for procurement and quality assurance teams in industrial settings where rapid, low-cost checks are essential before releasing material into production.

• [1] US Patent 4,922,008. Process for the production of 4-nitrotoluene-2-sulfonic acid. May 1, 1990. Retrieved from https://patents.google.com/patent/US4922008. View Source
• [2] US Patent 4,922,008. Process for the production of 4-nitrotoluene-2-sulfonic acid. May 1, 1990. Yield: 98–99.5%. Retrieved from https://patents.google.com/patent/US4922008. View Source
• [3] 24 Chemical Research. 4-Nitrotoluene-2-Sulfonic Acid Market, Global Outlook and Forecast 2023-2029. June 18, 2024. Retrieved from https://24chemicalresearch.com/reports/205173/global-nitrotoluenesulfonic-acid-forecast-market-2023-2029-596. View Source
• [4] NINGBO INNO PHARMCHEM. The Science Behind Vibrant Colors. March 21, 2026. Retrieved from https://www.nbinno.com. View Source
• [5] NINGBO INNO PHARMCHEM. The Chemical Properties and Uses of 2-Methyl-5-nitrobenzenesulfonic Acid. August 31, 2025. Retrieved from https://www.nbinno.com. View Source
• [6] CAS Common Chemistry. 2-Methyl-5-nitrobenzenesulfonic acid. Melting Point: 133.5 °C. Retrieved from http://commonchemistry.cas.org/detail?cas_rn=121-03-9. View Source